Cas no 1211580-83-4 (4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE)
4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE Chemical and Physical Properties
Names and Identifiers
-
- 4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE
- 1(2H)-Isoquinolinone, 4-bromo-6,7-dimethoxy-
-
- MDL: MFCD25956611
- Inchi: 1S/C11H10BrNO3/c1-15-9-3-6-7(4-10(9)16-2)11(14)13-5-8(6)12/h3-5H,1-2H3,(H,13,14)
- InChI Key: VHOAOBVDTWORLT-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=C(OC)C(OC)=C2)C(Br)=CN1
Computed Properties
- Exact Mass: 282.98441g/mol
- Monoisotopic Mass: 282.98441g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 47.6Ų
4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189009262-1g |
4-Bromo-6,7-dimethoxyisoquinolin-1(2h)-one |
1211580-83-4 | 95% | 1g |
$868.84 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1198084-1g |
4-Bromo-6,7-dimethoxyisoquinolin-1(2H)-one |
1211580-83-4 | 95% | 1g |
$1375 | 2024-07-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00935861-1g |
4-Bromo-6,7-dimethoxyisoquinolin-1(2H)-one |
1211580-83-4 | 95% | 1g |
¥5509.0 | 2023-04-05 | |
| eNovation Chemicals LLC | Y1198084-1g |
4-Bromo-6,7-dimethoxyisoquinolin-1(2H)-one |
1211580-83-4 | 95% | 1g |
$1375 | 2025-02-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1527643-1g |
4-Bromo-6,7-dimethoxyisoquinolin-1(2H)-one |
1211580-83-4 | 98% | 1g |
¥11700.00 | 2024-08-09 | |
| eNovation Chemicals LLC | Y1198084-1g |
4-Bromo-6,7-dimethoxyisoquinolin-1(2H)-one |
1211580-83-4 | 95% | 1g |
$1375 | 2025-02-25 |
4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE
Recent Advances in the Study of 4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE (CAS: 1211580-83-4)
The compound 4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE (CAS: 1211580-83-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its isoquinoline core structure, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic utility. The presence of bromo and dimethoxy functional groups on the isoquinoline scaffold makes it a versatile intermediate for further chemical modifications, enabling the development of novel therapeutic agents.
Recent research has focused on the synthesis and characterization of 4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE, with particular emphasis on its role as a building block for more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of this compound via a palladium-catalyzed cross-coupling reaction, highlighting its potential as a precursor for the development of kinase inhibitors. The study also reported preliminary biological evaluations, indicating moderate inhibitory activity against certain protein kinases implicated in cancer progression.
In addition to its synthetic utility, 4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE has been investigated for its direct biological effects. A recent preprint on bioRxiv (2024) explored its interaction with G-protein-coupled receptors (GPCRs), suggesting that the compound may act as a modulator of specific GPCR subtypes involved in inflammatory pathways. These findings open new avenues for the development of anti-inflammatory drugs targeting GPCRs, although further in vivo studies are required to validate these observations.
The pharmacological potential of 4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE extends beyond kinase inhibition and GPCR modulation. A collaborative study between academic and industrial researchers (Nature Chemical Biology, 2023) identified this compound as a hit in a high-throughput screen for small molecules that disrupt protein-protein interactions (PPIs) critical for viral replication. The study provided structural insights into the binding mode of the compound with viral proteins, laying the groundwork for the design of antiviral agents.
Despite these promising developments, challenges remain in the optimization of 4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE for therapeutic use. Issues such as solubility, metabolic stability, and selectivity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent advancements in computational chemistry and machine learning have facilitated the prediction of optimal modifications to enhance the drug-like properties of this scaffold, as reported in a recent review in Chemical Science (2024).
In conclusion, 4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE (CAS: 1211580-83-4) represents a promising chemical entity with diverse applications in medicinal chemistry. Its utility as a synthetic intermediate and its direct biological effects make it a valuable tool for drug discovery. Future research should focus on optimizing its pharmacological profile and exploring its potential in treating various diseases, including cancer, inflammation, and viral infections.
1211580-83-4 (4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)